Cas no 2138291-10-6 (3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide)

• Product Name: 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide
• CAS No: 2138291-10-6
• MF: C₁₁H₁₅F₂N₃O
• MW: 243.25310921669
• CID: 5300270
• Update Time: 2025-06-03

3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-[benzyl(methyl)amino]-2,2-difluoropropanehydrazide
• Propanoic acid, 2,2-difluoro-3-[methyl(phenylmethyl)amino]-, hydrazide
• 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide

• Inchi： 1S/C11H15F2N3O/c1-16(7-9-5-3-2-4-6-9)8-11(12,13)10(17)15-14/h2-6H,7-8,14H2,1H3,(H,15,17)
• InChI Key： MGWBFSKDZDBVBC-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(CN(C)CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: 1
• Topological Polar Surface Area: 58.4

Additional information on 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide

Comprehensive Overview of 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide (CAS No. 2138291-10-6)

3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide (CAS No. 2138291-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoropropane backbone coupled with a benzyl(methyl)amino group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and precise configuration contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide has surged, driven by their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting metabolic disorders and infectious diseases. The incorporation of fluorine atoms into organic frameworks is a trending topic in medicinal chemistry, as it often improves pharmacokinetic properties.

The synthesis of CAS No. 2138291-10-6 involves multi-step organic reactions, including amination and hydrazide formation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure. This compound’s stability under various conditions makes it suitable for further derivatization, aligning with the growing interest in custom synthesis and fine chemicals.

From an industrial perspective, 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide is valued for its potential in crop protection formulations. The agrochemical sector is actively exploring fluorine-containing compounds to develop next-generation pesticides with lower environmental impact. This aligns with global trends toward sustainable agriculture and reduced chemical residues in food products.

Another area of interest is the compound’s applicability in material science. Its difluoropropane moiety can enhance the thermal and chemical resistance of polymers, making it a candidate for high-performance coatings and adhesives. As industries seek eco-friendly alternatives, such advanced materials are gaining traction in markets like automotive and electronics.

For researchers and manufacturers, understanding the safety profile and handling protocols of CAS No. 2138291-10-6 is essential. While not classified as hazardous, proper storage and disposal practices are recommended to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is a key consideration for commercial use.

In summary, 3-[Benzyl(methyl)amino]-2,2-difluoropropanehydrazide represents a promising compound at the intersection of pharmaceutical innovation and industrial applications. Its unique chemistry and adaptability position it as a valuable asset in addressing contemporary challenges in health, agriculture, and technology. Ongoing research will likely uncover further opportunities for this molecule, solidifying its role in modern science.